5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride

• IUPAC Name: 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride
• InChI: InChI=1S/C3H6N4O.ClH/c4-1-2-5-3(8)7-6-2;/h1,4H2,(H2,5,6,7,8);1H
• InChI Key: CBVIQSDAULZQOS-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NC(=O)NN1)N.Cl
• Molecular Formula: C3H7ClN4O
• Molecular Weight: 150.57 g/mol

Description

This compound is a specialty product used in proteomics research .

Chemical Reactions Analysis

The chemical reactions that 5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine hydrochloride undergoes include various types of reactions such as oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not specified in the available literature. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine hydrochloride is primarily used in proteomics research. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound is used as a specialty product in this field to aid in the analysis and identification of proteins .

Mechanism of Action

Generally, compounds in this category may exert their effects through interactions with specific molecular targets and pathways, but detailed information is lacking .

Comparison with Similar Compounds

Similar compounds to 5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine hydrochloride include other triazole derivatives. These compounds share a similar core structure but may differ in their functional groups and specific applications. The uniqueness of 5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine hydrochloride lies in its specific use in proteomics research .